4-Cyclopropoxy-3-nitroaniline
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-Cyclopropoxy-3-nitroaniline is a nitroaniline derivative featuring a cyclopropoxy group (-O-cyclopropane) at the 4-position and a nitro (-NO₂) group at the 3-position of the benzene ring. This substitution pattern confers unique physicochemical properties, such as enhanced lipophilicity due to the cyclopropane ring and electronic effects from the nitro group, which influence reactivity and biological interactions.
Properties
Molecular Formula |
C9H10N2O3 |
|---|---|
Molecular Weight |
194.19 g/mol |
IUPAC Name |
4-cyclopropyloxy-3-nitroaniline |
InChI |
InChI=1S/C9H10N2O3/c10-6-1-4-9(14-7-2-3-7)8(5-6)11(12)13/h1,4-5,7H,2-3,10H2 |
InChI Key |
GLUYVXJMASTZLJ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=C(C=C2)N)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-3-nitroaniline typically involves the nitration of 4-Cyclopropoxyaniline. The process begins with the preparation of 4-Cyclopropoxyaniline, which can be synthesized by reacting cyclopropyl alcohol with aniline in the presence of a suitable catalyst. The nitration is then carried out using a mixture of concentrated sulfuric acid and nitric acid under controlled temperature conditions to introduce the nitro group at the third position.
Industrial Production Methods: In an industrial setting, the production of 4-Cyclopropoxy-3-nitroaniline may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters, such as temperature, pressure, and reagent concentrations, is crucial for large-scale production.
Chemical Reactions Analysis
Types of Reactions: 4-Cyclopropoxy-3-nitroaniline undergoes various chemical reactions, including:
Reduction: The nitro group can be reduced to an amino group using reducing agents such as sodium borohydride or catalytic hydrogenation.
Substitution: The aniline moiety can participate in electrophilic aromatic substitution reactions, allowing for further functionalization of the aromatic ring.
Oxidation: The compound can undergo oxidation reactions, although these are less common due to the presence of the electron-withdrawing nitro group.
Common Reagents and Conditions:
Reduction: Sodium borohydride in methanol or ethanol, catalytic hydrogenation using palladium on carbon.
Substitution: Electrophiles such as halogens, sulfonyl chlorides, or acyl chlorides in the presence of a Lewis acid catalyst.
Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide.
Major Products Formed:
Reduction: 4-Cyclopropoxy-3-aminoaniline.
Substitution: Various substituted derivatives depending on the electrophile used.
Oxidation: Oxidized derivatives, though less common.
Scientific Research Applications
4-Cyclopropoxy-3-nitroaniline has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules and materials.
Medicine: Investigated for its potential use in drug discovery and development.
Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-3-nitroaniline is primarily influenced by the presence of the nitro group, which is a strong electron-withdrawing group. This affects the electron density of the aromatic ring, making it more susceptible to nucleophilic attack. The compound can interact with various molecular targets, including enzymes and receptors, through hydrogen bonding, van der Waals forces, and other non-covalent interactions.
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The table below highlights key differences between 4-Cyclopropoxy-3-nitroaniline and structurally related compounds:
| Compound Name | Substituents | Key Properties/Applications | Reference |
|---|---|---|---|
| 3-Chloro-4-cyclopropoxy-N-methylaniline | 4-cyclopropoxy, 3-Cl, N-methyl | Enhanced stability and bioactivity due to cyclopropoxy and chloro synergy; studied for kinase modulation | |
| 4-Chloro-N-(cyclopropylmethyl)-3-nitroaniline | 4-Cl, N-cyclopropylmethyl, 3-NO₂ | Molecular weight 226.66 g/mol; potential enzyme modulation applications | |
| 3-[3-(Morpholin-4-yl)propoxy]-4-nitroaniline | 4-NO₂, 3-morpholinylpropoxy | Antimicrobial and anticancer properties; used as a kinase inhibitor intermediate | |
| 4-(Difluoromethoxy)-3-methylaniline | 4-difluoromethoxy, 3-methyl | Increased lipophilicity; explored for pharmaceutical applications | |
| 3-Methoxy-4-[(propan-2-yloxy)methyl]aniline | 3-methoxy, 4-isopropoxymethyl | Unique substitution pattern enhances synthetic utility in organic chemistry |
Functional Group Impact
- Nitro Group : The electron-withdrawing nitro group at the 3-position enhances electrophilic reactivity, making the compound a candidate for further derivatization (e.g., reduction to amines) .
- Halogen Substitution: Chloro substituents (e.g., in 3-Chloro-4-cyclopropoxy-N-methylaniline) may improve binding affinity in enzyme inhibition but reduce solubility compared to non-halogenated analogs .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
